Cas no 3621-36-1 (Columbamine)

• Product Name: Columbamine
• CAS No: 3621-36-1
• MF: C₂₀H₂₀NO₄
• MW: 338.377105712891
• MDL: MFCD01546522
• CID: 315307
• PubChem ID: 72310
• Update Time: 2025-04-19

Columbamine Chemical and Physical Properties

Names and Identifiers

• Columbamine
• Dibenzo[a,g]quinolizinium,5,6-dihydro-2-hydroxy-3,9,10-trimethoxy-
• 3,9,10-trimethoxy-5,6-dihydroisoquinolino[2,1-b]isoquinolin-7-ium-2-ol
• 7,8,13,13a-tetradehydro-2-hydroxy-3,9,10-trimethoxyberbinium
• Columbamin
• Dehydroisocorypalmine
• jatrorrhizine
• 5,6-Dihydro-2-hydroxy-3,9,10-trimethoxy-dibenzo[a,g]quinolizinium
• 7T4808FEJW
• Columbamine iodide
• YYFOFDHQVIODOQ-UHFFFAOYSA-O
• BDBM50226664
• NS00094800
• FT-0723334
• HY-N0926
• AC-34218
• 5,6-Dihydro-2-hydroxy-3,9,10-trimethoxydibenzo[a,g]quinolizinium iodide
• COLUMBAMINE [MI]
• AKOS030526792
• CHEBI:15920
• 3,9,10-trimethoxy-5,6-dihydroisoquinolino[3,2-a]isoquinolin-7-ium-2-ol
• 2-Hydroxy-3,9,10-trimethoxy-5,6-dihydroisoquinolino[3,2-a]isoquinolin-7-ium
• 2-hydroxy-3,9,10-trimethoxy-5,6-dihydroisoquino[3,2-a]isoquinolinium
• CHEMBL400345
• Columbamin;Dehydroisocorypalmine
• DTXSID80189766
• C01795
• Dibenzo(a,g)quinolizinium, 5,6-dihydro-2-hydroxy-3,9,10-trimethoxy-
• Dibenzo[a,g]quinolizinium, 5,6-dihydro-2-hydroxy-3,9,10-trimethoxy-
• CS-4254
• SCHEMBL422073
• Q27098298
• 5,6-dihydro-2-hydroxy-3,9,10-trimethoxydibenzo[a,g]quinolizinium
• 7,8,13,13.ALPHA.-TETRADEHYDRO-2-HYDROXY-3,9,10-TRIMETHOXYBERBINIUM
• 5,6-DIHYDRO-2-HYDROXY-3,9,10-TRIMETHOXYDIBENZO(A,G)QUINOLIZINIUM
• 3621-36-1
• UNII-7T4808FEJW
• 2-hydroxy-3,9,10-trimethoxy-5,6-dihydroisoquino(3,2-a)isoquinolinium
• DA-62448
• 3,9,10-trimethoxy-5,6-dihydroisoquinolino(2,1-b)isoquinolin-7-ium-2-ol
• 7,8,13,13ALPHA-TETRADEHYDRO-2-HYDROXY-3,9,10-TRIMETHOXYBERBINIUM
• DTXCID40112257

• MDL： MFCD01546522
• Inchi： 1S/C20H19NO4/c1-23-18-5-4-12-8-16-14-10-17(22)19(24-2)9-13(14)6-7-21(16)11-15(12)20(18)25-3/h4-5,8-11H,6-7H2,1-3H3/p+1
• InChI Key： YYFOFDHQVIODOQ-UHFFFAOYSA-O
• SMILES： O(C)C1=C(C=CC2C1=C[N+]1=C(C=2)C2C=C(C(=CC=2CC1)OC)O)OC

Computed Properties

• Exact Mass: 338.13900
• Monoisotopic Mass: 338.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• Molecular Weight: 338.4
• XLogP3: 3.4

Experimental Properties

• Color/Form: Powder
• Melting Point: 280-282 ºC (methanol )
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 51.80000
• LogP: 3.08180
• Vapor Pressure: No data available

Columbamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

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• Other Chemical Reagents